Cas no 245677-36-5 (5-Bromo-1H-isochromen-1-one)

5-Bromo-1H-isochromen-1-one is a brominated isocoumarin derivative, commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features include a bromine substituent at the 5-position and a lactone moiety, which enhance its reactivity in cross-coupling reactions and other functionalization processes. This compound is particularly valuable for constructing complex heterocyclic frameworks due to its stability and compatibility with various reaction conditions. Its well-defined crystalline form ensures consistent purity, making it suitable for precise synthetic applications. Researchers favor 5-Bromo-1H-isochromen-1-one for its reliability in producing biologically active compounds and its role in medicinal chemistry explorations.

5-Bromo-1H-isochromen-1-one structure

Product Name:5-Bromo-1H-isochromen-1-one

CAS No:245677-36-5

MF:C₉H₅BrO₂

MW:225.038801908493

MDL:MFCD26127317

CID:1091580

PubChem ID:72698295

Update Time:2025-05-27

5-Bromo-1H-isochromen-1-one Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-1H-isochromen-1-one
- 5-bromoisochromen-1-one
- 5-Bromo-1H-2-benzopyran-1-one
- FCH2424287
- AK145502
- AM807549
- AX8269330
- 245677-36-5
- 1H-2-Benzopyran-1-one, 5-bromo-
- DB-206623
- A911941
- MFCD26127317
- VJA67736
- AS-60478
- CS-0343164
- SY269657
- AKOS022178117
- MDL： MFCD26127317
- Inchi： 1S/C9H5BrO2/c10-8-3-1-2-7-6(8)4-5-12-9(7)11/h1-5H
- InChI Key： WHYKRNIHXWPVRG-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2C(=O)OC=CC=21

Computed Properties

Exact Mass: 223.94729g/mol
Monoisotopic Mass: 223.94729g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 2.6

5-Bromo-1H-isochromen-1-one Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

5-Bromo-1H-isochromen-1-one Pricemore >>

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